Cas no 2059944-94-2 (7-oxabicyclo[2.2.1]heptan-1-ylmethanamine)

7-Oxabicyclo[2.2.1]heptan-1-ylmethanamine is a bicyclic amine compound featuring a rigid oxabicyclo[2.2.1]heptane scaffold, which imparts structural stability and unique reactivity. The presence of the amine functional group allows for versatile derivatization, making it a valuable intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals. Its constrained ring system enhances stereochemical control in reactions, while the ether linkage contributes to favorable solubility properties. This compound is useful in the development of bioactive molecules, where its structural framework can influence binding affinity and metabolic stability. Careful handling is recommended due to its reactivity.
7-oxabicyclo[2.2.1]heptan-1-ylmethanamine structure
2059944-94-2 structure
Product Name:7-oxabicyclo[2.2.1]heptan-1-ylmethanamine
CAS No:2059944-94-2
MF:C7H13NO
MW:127.184221982956
MDL:MFCD30501196
CID:4635218
PubChem ID:125458515
Update Time:2025-06-28

7-oxabicyclo[2.2.1]heptan-1-ylmethanamine Chemical and Physical Properties

Names and Identifiers

    • {7-oxabicyclo[2.2.1]heptan-1-yl}methanamine
    • 7-Oxabicyclo[2.2.1]heptane-1-methanamine
    • 7-oxabicyclo[2.2.1]heptan-1-ylmethanamine
    • MDL: MFCD30501196
    • Inchi: 1S/C7H13NO/c8-5-7-3-1-6(9-7)2-4-7/h6H,1-5,8H2
    • InChI Key: UHVAPMHYHSSGOJ-UHFFFAOYSA-N
    • SMILES: C12(CN)OC(CC1)CC2

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 193.7±13.0 °C at 760 mmHg
  • Flash Point: 74.3±13.1 °C
  • Vapor Pressure: 0.5±0.4 mmHg at 25°C

7-oxabicyclo[2.2.1]heptan-1-ylmethanamine Security Information

7-oxabicyclo[2.2.1]heptan-1-ylmethanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
E590145-1mg
{7-oxabicyclo[2.2.1]heptan-1-yl}methanamine
2059944-94-2
1mg
$ 50.00 2022-06-05
TRC
E590145-2mg
{7-oxabicyclo[2.2.1]heptan-1-yl}methanamine
2059944-94-2
2mg
$ 95.00 2022-06-05
TRC
E590145-10mg
{7-oxabicyclo[2.2.1]heptan-1-yl}methanamine
2059944-94-2
10mg
$ 320.00 2022-06-05
Enamine
EN300-340719-0.05g
{7-oxabicyclo[2.2.1]heptan-1-yl}methanamine
2059944-94-2 95.0%
0.05g
$256.0 2025-03-18
Enamine
EN300-340719-0.1g
{7-oxabicyclo[2.2.1]heptan-1-yl}methanamine
2059944-94-2 95.0%
0.1g
$383.0 2025-03-18
Enamine
EN300-340719-0.25g
{7-oxabicyclo[2.2.1]heptan-1-yl}methanamine
2059944-94-2 95.0%
0.25g
$546.0 2025-03-18
Enamine
EN300-340719-0.5g
{7-oxabicyclo[2.2.1]heptan-1-yl}methanamine
2059944-94-2 95.0%
0.5g
$858.0 2025-03-18
Enamine
EN300-340719-1.0g
{7-oxabicyclo[2.2.1]heptan-1-yl}methanamine
2059944-94-2 95.0%
1.0g
$1100.0 2025-03-18
Enamine
EN300-340719-2.5g
{7-oxabicyclo[2.2.1]heptan-1-yl}methanamine
2059944-94-2 95.0%
2.5g
$2155.0 2025-03-18
Enamine
EN300-340719-5.0g
{7-oxabicyclo[2.2.1]heptan-1-yl}methanamine
2059944-94-2 95.0%
5.0g
$3189.0 2025-03-18

Additional information on 7-oxabicyclo[2.2.1]heptan-1-ylmethanamine

Professional Introduction to Compound with CAS No. 2059944-94-2 and Product Name: 7-oxabicyclo[2.2.1]heptan-1-ylmethanamine

The compound identified by the CAS number 2059944-94-2 and the product name 7-oxabicyclo[2.2.1]heptan-1-ylmethanamine represents a significant area of interest in the field of chemical and pharmaceutical research. This bicyclic amine derivative, characterized by its unique structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug development. The bicyclo[2.2.1] system, a prominent motif in organic chemistry, contributes to the compound's distinct stereochemical properties and reactivity, making it a valuable scaffold for further chemical manipulation and biological evaluation.

In recent years, the exploration of heterocyclic compounds has seen remarkable advancements, particularly in the realm of biologically active molecules. The 7-oxabicyclo[2.2.1]heptan-1-ylmethanamine structure exhibits a blend of rigidity and flexibility, which is often desirable in drug candidates. This structural motif is known to impart favorable pharmacokinetic properties, such as improved solubility and metabolic stability, which are critical factors in the development of novel therapeutics. The presence of an amine group at the 1-position further enhances its potential as a pharmacophore, enabling interactions with various biological targets.

Current research in this domain has highlighted the importance of bicyclic amine derivatives in addressing a wide range of therapeutic challenges. Studies have demonstrated that these compounds can exhibit potent activity against multiple targets, including enzymes and receptors involved in critical biological pathways. The 7-oxabicyclo[2.2.1]heptan-1-ylmethanamine derivative, with its well-defined three-membered oxygen-containing ring fused to a seven-membered carbon ring system, presents an intriguing opportunity for structural optimization and functionalization.

One of the most compelling aspects of this compound is its potential to serve as a lead structure for the development of novel pharmaceuticals. The bicyclic framework provides a stable core that can be modified through various chemical strategies to enhance binding affinity and selectivity. For instance, functional groups can be introduced at specific positions to modulate electronic properties or to improve interactions with biological targets. This flexibility allows chemists to tailor the molecule's properties according to specific therapeutic needs.

Recent advancements in computational chemistry have further accelerated the discovery process for such compounds. Molecular modeling techniques enable researchers to predict the behavior of 7-oxabicyclo[2.2.1]heptan-1-ylmethanamine and its derivatives before they are synthesized, saving time and resources. These simulations can provide insights into how the molecule interacts with biological targets at the atomic level, guiding the design of more effective drug candidates.

The synthesis of 7-oxabicyclo[2.2.1]heptan-1-ylmethanamine involves intricate organic transformations that highlight the synthetic prowess required to construct such complex molecules. Key steps typically include cyclization reactions to form the bicyclic core, followed by functional group interconversions to introduce the desired substituents. The synthesis must be carefully optimized to ensure high yields and purity, as impurities can significantly affect biological activity.

In terms of biological evaluation, preliminary studies on 7-oxabicyclo[2.2.1]heptan-1-ylmethanamine have shown promising results in vitro. These studies often focus on assessing interactions with enzymes or receptors relevant to specific diseases. For example, derivatives of this compound have been investigated for their potential as kinase inhibitors or as modulators of other enzyme systems involved in disease pathways. Such findings underscore the compound's significance as a starting point for drug discovery efforts.

The integration of synthetic chemistry with computational modeling and biological testing has created a powerful pipeline for identifying novel drug candidates like 7-oxabicyclo[2.2.1]heptan-1-ylmethanamine derivatives from CAS No 2059944-94-2 . This multidisciplinary approach allows for rapid screening and optimization of lead structures, expediting the transition from laboratory discovery to clinical development.

Future directions in research may explore modifications to enhance the pharmacological profile of this compound further . For instance , exploring different substituents at key positions could lead to improved potency , selectivity , or reduced toxicity . Additionally , investigating analogs with varying sizes or functional groups could provide insights into how structural features influence biological activity .

The broader significance of compounds like 7-oxabicyclo[2 . 2 . 1 ] hept an - 1 - ylmeth an am ine lies not only in their immediate therapeutic potential but also in their role as building blocks for future generations of drugs . By understanding how these molecules function at a molecular level , researchers can design more effective strategies for treating complex diseases .

Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.